2-{[1-(1H-1,3-benzodiazole-5-carbonyl)piperidin-4-yl]methyl}-2H,3H,5H,6H,7H-cyclopenta[c]pyridazin-3-one

• IUPAC Name: 2-[[1-(3H-benzimidazole-5-carbonyl)piperidin-4-yl]methyl]-6,7-dihydro-5H-cyclopenta[c]pyridazin-3-one
• InChI: InChI=1S/C21H23N5O2/c27-20-11-15-2-1-3-17(15)24-26(20)12-14-6-8-25(9-7-14)21(28)16-4-5-18-19(10-16)23-13-22-18/h4-5,10-11,13-14H,1-3,6-9,12H2,(H,22,23)
• InChI Key: UWRBIIDVQAOWAQ-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=CC(=O)N(N=C2C1)CC3CCN(CC3)C(=O)C4=CC5=C(C=C4)N=CN5
• Molecular Formula: C21H23N5O2
• Molecular Weight: 377.4 g/mol

Description

The compound contains several functional groups including a benzodiazole, a piperidine, and a pyridazinone. Benzodiazole is a type of heterocyclic aromatic organic compound and is an important pharmacophore in medicinal chemistry. Piperidine is a widely used building block in the synthesis of organic compounds, including pharmaceuticals. Pyridazinone is a class of organic compounds with the formula (C5H4N2O). They form the core of a variety of biologically active compounds.

Molecular Structure Analysis

The compound has a complex structure with multiple rings. The benzodiazole and piperidine rings are likely to contribute to the rigidity of the molecule, which can influence its binding to biological targets.

Chemical Reactions Analysis

The reactivity of this compound would be expected to be influenced by the presence of the benzodiazole, piperidine, and pyridazinone rings. Each of these functional groups can undergo a variety of chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of nitrogen in the benzodiazole, piperidine, and pyridazinone rings is likely to increase the polarity of the compound, which could influence its solubility in water and other solvents.

Mechanism of Action

The mechanism of action would depend on the specific biological target of the compound. Benzodiazole derivatives have been found to have a wide range of biological activities, including antibacterial, antifungal, antiviral, anticancer, anti-inflammatory, and analgesic effects.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific biological activity. As with any compound, appropriate safety precautions should be taken when handling it.

Future Directions

Future research could explore the potential biological activities of this compound, as well as methods for its synthesis. The benzodiazole, piperidine, and pyridazinone functional groups each offer opportunities for further functionalization, which could be used to modulate the compound’s biological activity.